Cas no 709009-89-2 (4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde)

• Product Name: 4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde
• CAS No: 709009-89-2
• MF: C₂₀H₁₈ClNO₃
• MW: 355.814824581146
• CID: 5454683
• PubChem ID: 2215981
• Update Time: 2025-05-21

4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS030701406
• Z1037336514
• 4-{4-[(5-CHLOROQUINOLIN-8-YL)OXY]BUTOXY}BENZALDEHYDE
• EN300-1180127
• 709009-89-2
• 4-[4-(5-chloroquinolin-8-yl)oxybutoxy]benzaldehyde
• 4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde

• Inchi： 1S/C20H18ClNO3/c21-18-9-10-19(20-17(18)4-3-11-22-20)25-13-2-1-12-24-16-7-5-15(14-23)6-8-16/h3-11,14H,1-2,12-13H2
• InChI Key： IZOPEGGMQVXDOH-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCCCCOC2=C3C(=C(Cl)C=C2)C=CC=N3)C=C1

Computed Properties

• Exact Mass: 355.0975211g/mol
• Monoisotopic Mass: 355.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.7±45.0 °C(Predicted)
• pka: 2.25±0.29(Predicted)

Additional information on 4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde

Recent Advances in the Study of 4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde (CAS: 709009-89-2)

4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde (CAS: 709009-89-2) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of inflammatory and oncological diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug development.

Recent synthetic approaches to 4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde have emphasized efficiency and scalability. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel multi-step synthesis route that improved yield and purity compared to traditional methods. The compound's structural features, including the quinoline moiety and the benzaldehyde group, are critical for its bioactivity, as demonstrated by structure-activity relationship (SAR) studies. These findings have paved the way for the development of derivatives with enhanced pharmacological profiles.

Pharmacological investigations have revealed that 4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde exhibits potent anti-inflammatory and anti-proliferative effects. In vitro studies using human cell lines have shown that the compound inhibits key signaling pathways, such as NF-κB and MAPK, which are implicated in chronic inflammation and cancer progression. Notably, a 2024 study in Biochemical Pharmacology reported that the compound selectively targets cancer stem cells, suggesting its potential as a novel therapeutic agent for resistant malignancies.

Mechanistic studies have further elucidated the compound's mode of action. Research published in Nature Communications (2024) identified 4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde as a modulator of protein-protein interactions, specifically disrupting the binding of transcription factors to DNA. This unique mechanism distinguishes it from conventional small-molecule inhibitors and highlights its potential for targeting previously undruggable pathways. Additionally, computational modeling has provided insights into the compound's binding affinity and selectivity, supporting its further optimization.

Despite these promising findings, challenges remain in the clinical translation of 4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through advanced formulation strategies and preclinical testing. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to enhance the compound's therapeutic index. Collaborative efforts between academia and industry are expected to accelerate its development.

In conclusion, 4-[4-[(5-Chloro-8-quinolinyl)oxy]butoxy]benzaldehyde represents a promising candidate for the treatment of inflammatory and oncological diseases. Its unique structural and pharmacological properties, combined with recent advancements in synthesis and mechanistic understanding, position it as a valuable tool for drug discovery. Future studies should focus on overcoming translational barriers and expanding its therapeutic potential through targeted derivatization and combination therapies.